Cas no 2248311-58-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate
• CAS No: 2248311-58-0
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6213015
• PubChem ID: 165718780
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513428
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate
• 2248311-58-0

• Inchi： 1S/C14H13NO5/c16-12(7-9-5-6-19-8-9)20-15-13(17)10-3-1-2-4-11(10)14(15)18/h1-4,9H,5-8H2
• InChI Key： ROIGQGOVVONFTP-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate (CAS No. 2248311-58-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate, with the CAS number 2248311-58-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, including a dioxo group and an oxolanyl acetate moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate is defined by a central isoindoline ring with two oxo groups at positions 1 and 3, forming a highly reactive and stable core. The substitution at the 2-position with a 2-(oxolan-3-yl)acetate group adds further complexity and functionality to the molecule. This combination of structural elements provides a unique platform for exploring its potential in various biological systems.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate in several areas of medicinal chemistry. One of the most promising applications is in the field of anti-inflammatory agents. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a potential candidate for the development of new drugs to treat inflammatory diseases such as arthritis and asthma. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, which are key players in the inflammatory response.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-yl)acetate has also shown promise as an antiviral agent. Studies have demonstrated its ability to inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the disruption of viral protein synthesis or by interfering with viral entry into host cells. This dual functionality as both an anti-inflammatory and antiviral agent makes it a versatile compound for drug development.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxolan-3-y)acetate have also been investigated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of synthetic methods, several approaches have been developed to produce 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y) 2-(oxolan-y)acetate. One common method involves the condensation of an appropriate aldehyde or ketone with an amine followed by cyclization to form the isoindoline ring. Subsequent functionalization steps are then used to introduce the dioxo group and the oxolanyl acetate moiety. These synthetic routes are scalable and can be optimized for large-scale production if needed.

The potential therapeutic applications of 1,3-dioxo--dihydro--isoindol--(oxolan-)acetate extend beyond inflammation and viral infections. Recent research has also explored its use in cancer therapy. Preliminary studies have shown that this compound can induce apoptosis in certain cancer cell lines and inhibit tumor growth in animal models. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cancer cell survival and proliferation.

In conclusion, 1,3-dioxo--dihydro--isoindol--(oxolan-)acetate (CAS No. 248-)0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure provides a robust platform for further research and development. Ongoing studies are expected to uncover additional biological activities and therapeutic uses, making it a promising candidate for future drug discovery efforts.